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Compound of Interest

Compound Name: ADT-OH

Cat. No.: B1665610 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides a detailed protocol for the safe disposal of ADT-OH (5-(4-

hydroxyphenyl)-3H-1,2-dithiole-3-thione), a synthetic hydrogen sulfide (H₂S) donor used in

various research applications. Adherence to these procedures is essential to mitigate risks and

ensure compliance with safety regulations.

ADT-OH presents several hazards that necessitate careful handling during disposal. According

to its Safety Data Sheet (SDS), it is harmful if swallowed, causes skin and serious eye irritation,

and may cause respiratory irritation[1]. Therefore, appropriate personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat, must be worn at all times when

handling ADT-OH and its waste.

Quantitative Data Summary
A summary of the key hazard and physical property data for ADT-OH is presented below to

inform safe handling and disposal practices.
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Property Value Source

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1]

Signal Word Warning [1]

Molecular Formula C₉H₆OS₃ [2][3][4]

Molecular Weight 226.3 g/mol [2][4]

Appearance Yellow solid powder [3]

Solubility

DMF: 15 mg/mlDMSO: 5

mg/mlEthanol: 1

mg/mlDMF:PBS (pH 7.2) (1:1):

0.5 mg/ml

[2]

Environmental Hazard

Water hazard class 1 (Self-

assessment): slightly

hazardous for water

[1]

Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the proper disposal of ADT-OH
waste in a laboratory setting.

Waste Segregation:

All solid waste contaminated with ADT-OH (e.g., weighing paper, contaminated gloves,

pipette tips) should be collected in a designated, clearly labeled hazardous waste

container.

Liquid waste containing ADT-OH, including unused solutions, should be collected in a

separate, compatible, and clearly labeled hazardous waste container. Do not mix with

other incompatible waste streams.
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Container Selection and Labeling:

Use only approved, leak-proof, and chemically resistant containers for collecting ADT-OH
waste.

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "ADT-OH (5-(4-hydroxyphenyl)-3H-1,2-dithiole-3-thione)," and the

associated hazards (e.g., "Harmful," "Irritant").

Storage of Waste:

Waste containers should be kept securely closed except when adding waste.

Store the waste containers in a designated satellite accumulation area that is well-

ventilated and away from sources of ignition.

Ensure that the storage area is inaccessible to unauthorized personnel.

Disposal Request:

Once the waste container is full, or if it has been in storage for a prolonged period, arrange

for its disposal through your institution's Environmental Health and Safety (EHS) office.

Follow all institutional procedures for hazardous waste pickup and disposal.

Decontamination:

All glassware and equipment contaminated with ADT-OH should be thoroughly

decontaminated before reuse or disposal. Rinse with a suitable solvent (such as ethanol

or acetone) and then wash with soap and water. Collect the initial solvent rinse as

hazardous waste.

Important Considerations:

Do not dispose of ADT-OH waste down the drain or in the regular trash[1].

Avoid creating dust from the solid material.
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In case of a spill, follow your laboratory's established spill response procedure. Small spills

can be carefully wiped up with absorbent material, which should then be placed in the solid

hazardous waste container. Ensure adequate ventilation and wear appropriate PPE during

cleanup.

ADT-OH Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of ADT-OH.
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Caption: Logical workflow for the safe disposal of ADT-OH waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. caymanchem.com [caymanchem.com]

3. medkoo.com [medkoo.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1665610?utm_src=pdf-body
https://www.benchchem.com/product/b1665610?utm_src=pdf-body
https://www.benchchem.com/product/b1665610?utm_src=pdf-body-img
https://www.benchchem.com/product/b1665610?utm_src=pdf-body
https://www.benchchem.com/product/b1665610?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/17102m.pdf
https://www.caymanchem.com/product/17102/adt-oh
https://www.medkoo.com/products/11990
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. ADT-OH - Cayman Chemical [bioscience.co.uk]

To cite this document: BenchChem. [Navigating the Safe Disposal of ADT-OH: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665610#adt-oh-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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